Cas no 1804863-81-7 (2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile)

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile structure

1804863-81-7 structure

Product Name:2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile

CAS No:1804863-81-7

Molecular Formula:C₉H₇ClF₂N₂O

Molecular Weight:232.614487886429

CID:4804809

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile Properties

Names and Identifiers

- 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile
- InChIKey： WLRMFNJMVDTANN-UHFFFAOYSA-N
- Inchi： 1S/C9H7ClF2N2O/c10-3-6-8(9(11)12)5(1-2-13)7(15)4-14-6/h4,9,15H,1,3H2
- SMILES： ClCC1C(C(F)F)=C(CC#N)C(=CN=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Heavy Atom Count: 15
Complexity: 256
XLogP3: 1.2
Topological Polar Surface Area: 56.9

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A029025563-250mg	2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile	1804863-81-7	95%	250mg	$940.80	2022-04-01

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile Related Literature

1. Self-assembly of long chain fatty acids: effect of a methyl branch†

Jonathan F. D. Liljeblad,Eric Tyrode,Esben Thormann,Ann-Claude Dublanchet,Gustavo Luengo,C. Magnus Johnson Phys. Chem. Chem. Phys., 2014,16, 17869-17882
2. On-line microwave digestion of slurry samples with direct flame atomic absorption spectrometric elemental detection

Analyst, 1992,117, 117-120
3. Synthesis of nitrogen and sulfur codoped carbon dots and application for fluorescence detection of Cd(ii) in real water samples†

Mingyu Tang,Xiaodong Liu,Nannan Zhang,Jingyu Pang,Yu Zou,Hongbo Wu,Lihua Chen Anal. Methods, 2019,11, 5214-5221
4. Contents list

J. Mater. Chem. C, 2020,8, 14965-14978
5. Enhanced electrocatalytic ethanol oxidation reaction in alkaline media over Pt on a 2D BiVO4-modified electrode under visible light irradiation†

Jiayue Hu,Chunyang Zhai,Lixi Zeng,Yukou Du Catal. Sci. Technol., 2018,8, 3562-3571
6. Crystal structure prediction of host–guest supramolecular systems based on β-cyclodextrin dimers and trimers with luminescent probes

Sergey V. Titov,Vitaly G. Avakyan CrystEngComm, 2022,24, 6654-6661
7. Correspondence

Proc. Anal. Div. Chem. Soc., 1977,14, 196-197
8. Correction: Hemorheology: the critical role of flow type in blood viscosity measurements

Elahe Javadi,Safa Jamali Soft Matter, 2021,17, 10394-10394
9. LXXVII.—The reaction between diazonium salts and malonyldiurethane

J. Chem. Soc., 1927, 521-528
10. Formation of octacalcium phosphate with incorporated dicarboxylate ions containing disulfide bonds†

Taishi Yokoi,Masahiro Watanabe,Fumiya Nakamura,Hiromi Kimura-Suda,Masaya Shimabukuro,Masakazu Kawashita Dalton Trans., 2023,52, 16586-16590

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

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